
Tert-butyl 4-(aminomethyl)benzoate molecular
weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Tert-butyl 4-

(aminomethyl)benzoate

Cat. No.: B172258 Get Quote

An In-depth Technical Guide to Tert-butyl 4-(aminomethyl)benzoate

This technical guide provides a comprehensive overview of tert-butyl 4-
(aminomethyl)benzoate, a versatile building block in organic synthesis, particularly in the

development of pharmaceuticals and advanced materials. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Identity and Properties
Tert-butyl 4-(aminomethyl)benzoate is a bifunctional molecule containing both a primary

amine and a tert-butyl protected carboxylic acid. This structure makes it a valuable intermediate

for the synthesis of more complex molecules.

Table 1: Physicochemical Properties of Tert-butyl 4-(aminomethyl)benzoate
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Property Value Source(s)

Molecular Weight 207.27 g/mol [1][2][3]

Molecular Formula C₁₂H₁₇NO₂ [1][2][3][4]

CAS Number 107045-28-3 [1][2][3][4]

Appearance Light yellow crystal [4]

Boiling Point 311.8 ± 25.0 °C at 760 mmHg

Density 1.052 ± 0.06 g/cm³ [5]

Solubility
Slightly soluble in water (1.8

g/L at 25 °C)
[5]

Storage Conditions

2-8°C or Room Temperature,

sealed in a dry place,

protected from light

[4][6]

Table 2: Spectroscopic and Structural Identifiers

Identifier Value Source(s)

InChI

InChI=1S/C12H17NO2/c1-

12(2,3)15-11(14)10-6-4-9(8-

13)5-7-10/h4-7H,8,13H2,1-

3H3

[7][8]

InChIKey
YCEJUWBZSJVVNE-

UHFFFAOYSA-N
[7][8]

SMILES

CC(C)

(C)OC(=O)C1=CC=C(C=C1)C

N

[3][7]

Synthesis and Purification
Tert-butyl 4-(aminomethyl)benzoate is primarily used as a synthetic intermediate. A common

route for its synthesis involves the reduction of a corresponding nitrile or the protection of 4-
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(aminomethyl)benzoic acid.

General Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis of tert-butyl 4-
(aminomethyl)benzoate from a commercially available starting material.

Synthesis Workflow

Starting Material
(e.g., 4-cyanobenzoic acid)

Esterification
(e.g., with isobutylene)

tert-butyl 4-cyanobenzoate

Reduction of Nitrile
(e.g., Catalytic Hydrogenation)

tert-butyl 4-(aminomethyl)benzoate

Click to download full resolution via product page

A generalized workflow for the synthesis of tert-butyl 4-(aminomethyl)benzoate.

Experimental Protocol: Catalytic Hydrogenation
A reported method for the synthesis of tert-butyl 4-(aminomethyl)benzoate involves the

catalytic hydrogenation of tert-butyl 4-cyanobenzoate.[2]
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Materials:

tert-butyl 4-cyanobenzoate

Methanol

Palladium on activated charcoal (Pd/C)

Hydrogen gas

Inert atmosphere (e.g., Nitrogen or Argon)

Standard hydrogenation apparatus

Procedure:

In a suitable hydrogenation vessel, dissolve tert-butyl 4-cyanobenzoate in methanol.

Carefully add a catalytic amount of palladium on activated charcoal to the solution under an

inert atmosphere.

Seal the vessel and connect it to a hydrogen source.

Purge the vessel with hydrogen gas to remove the inert atmosphere.

Pressurize the vessel with hydrogen to the desired pressure.

Stir the reaction mixture vigorously at room temperature or with gentle heating.

Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC) or

Gas Chromatography (GC) until the starting material is consumed.

Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an

inert atmosphere.

Filter the reaction mixture through a pad of celite to remove the palladium catalyst.

Concentrate the filtrate under reduced pressure to yield the crude product.
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Purification Protocol
The crude tert-butyl 4-(aminomethyl)benzoate can be purified by standard laboratory

techniques.

Materials:

Crude tert-butyl 4-(aminomethyl)benzoate

Silica gel for column chromatography

A suitable solvent system (e.g., a mixture of hexanes and ethyl acetate)

Standard chromatography equipment

Procedure:

Prepare a silica gel column using the chosen solvent system.

Dissolve the crude product in a minimal amount of the eluent or a more polar solvent.

Load the dissolved sample onto the top of the silica gel column.

Elute the column with the solvent system, gradually increasing the polarity if necessary.

Collect fractions and analyze them by TLC to identify those containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to obtain

purified tert-butyl 4-(aminomethyl)benzoate.

Applications in Research and Drug Development
The unique structure of tert-butyl 4-(aminomethyl)benzoate makes it a valuable building

block in several areas of chemical and pharmaceutical research.

Role as a Protected Amino Acid Analogue
The tert-butyl ester group serves as a protecting group for the carboxylic acid functionality,

while the aminomethyl group can participate in various coupling reactions. This is particularly
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useful in peptide synthesis and the creation of peptidomimetics.

Application in Synthesis

tert-butyl 4-(aminomethyl)benzoate

Amide Bond Formation
(Coupling with an N-protected amino acid)

Protected Dipeptide Analogue

Deprotection of tert-butyl ester
(e.g., with Trifluoroacetic Acid)

Bioactive Molecule
(e.g., enzyme inhibitor)

Click to download full resolution via product page

Use of tert-butyl 4-(aminomethyl)benzoate as a building block in synthesis.

Intermediate in Pharmaceutical Synthesis
This compound serves as a key intermediate in the synthesis of various pharmaceuticals,

particularly those targeting the central nervous system.[4] It is also a reactant in the preparation

of benzimidazoles, which have been investigated as protein kinase inhibitors.[1]

Materials Science Applications
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The functional groups of tert-butyl 4-(aminomethyl)benzoate allow for its incorporation into

polymers and coatings. This can be used to modify the properties of these materials, such as

their surface characteristics or thermal stability.[4]

Safety and Handling
Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn when handling tert-butyl 4-(aminomethyl)benzoate. Work should be

conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the

Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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